Cas no 2549043-41-4 (5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 2549043-41-4
• MF: C₁₉H₂₃FN₆O₂
• MW: 386.423326730728
• CID: 5313870
• PubChem ID: 168001319
• Update Time: 2025-05-22

5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-[4-[(1-methyl-1H-pyrazol-3-yl)carbonyl]-1-piperazinyl]-6-phenyl-4(3H)-pyrimidinone
• 5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
• 2549043-41-4

• Inchi： 1S/C19H23FN6O2/c1-24-8-7-14(23-24)18(28)25-9-11-26(12-10-25)19-21-16(15(20)17(27)22-19)13-5-3-2-4-6-13/h2-8,15-16,19,21H,9-12H2,1H3,(H,22,27)
• InChI Key： QKZVPDIANGSDIH-UHFFFAOYSA-N
• SMILES： FC1C(NC(NC1C1C=CC=CC=1)N1CCN(C(C2C=CN(C)N=2)=O)CC1)=O

Computed Properties

• Exact Mass: 386.18665216g/mol
• Monoisotopic Mass: 386.18665216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.3±60.0 °C(Predicted)
• pka: 8.27±0.50(Predicted)

Additional information on 5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one

5-Fluoro-2-[4-(1-Methyl-1H-Pyrazole-3-Carbonyl)Piperazin-1-Yl]-6-Phenyl-3,4-DihydroPyrimidin-4-One: A Comprehensive Overview

5-fluoro is a critical substituent in the structure of this compound, significantly influencing its pharmacokinetic properties. The presence of the fluorine atom at the 5-position enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability. Recent studies have shown that fluorinated compounds often exhibit improved stability against metabolic degradation, making them valuable candidates in drug development.

The piperazine ring in the molecule serves as a central hub for various functional groups. Piperazine is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its flexibility. The substitution pattern on the piperazine ring, particularly the 1-methyl-pyrazole moiety, plays a pivotal role in determining the compound's selectivity and potency. Pyrazole rings are known for their ability to act as hydrogen bond donors and acceptors, which can enhance binding affinity to target proteins.

The phenyl group attached at position 6 contributes to the compound's aromaticity and planarity. This group not only increases the molecule's stability but also enhances its ability to interact with hydrophobic pockets on target proteins. Recent research has highlighted the importance of aromatic interactions in modulating drug-target binding, particularly in kinase inhibitors.

The 3,4-dihydro-pyrimidine ring is a key structural element that provides rigidity to the molecule. This ring system is commonly found in various bioactive compounds, including antiviral and anticancer agents. The 4-one group within this ring adds an additional level of functionality, potentially allowing for further chemical modifications to optimize activity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only improves efficiency but also reduces the environmental impact compared to traditional methods.

The compound has shown promising activity in preliminary biological assays. In vitro studies have demonstrated potent inhibition against several kinases, suggesting its potential as a lead compound for kinase-targeted therapies. Additionally, computational docking studies have provided insights into its binding mode with target proteins, highlighting key interactions that contribute to its activity.

Recent advancements in medicinal chemistry have emphasized the importance of optimizing drug-like properties such as solubility and permeability. To address these challenges, researchers have explored various strategies, including the introduction of polar groups or modifying existing substituents to enhance aqueous solubility without compromising potency.

In conclusion, 5-fluoro-2-[4-(1-methyl-1H-pyrazole-3-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydroPyrimidin-4-one represents a valuable addition to the arsenal of bioactive compounds with potential applications in therapeutic development. Its unique structural features and promising biological profile make it an attractive candidate for further exploration and optimization.